Cas no 849937-80-0 (2-Fluoro-N,N-dimethylpyridin-4-amine)

• Product Name: 2-Fluoro-N,N-dimethylpyridin-4-amine
• CAS No: 849937-80-0
• MF: C₇H₉FN₂
• MW: 140.158164739609
• MDL: MFCD09031022
• CID: 1089856
• PubChem ID: 12175113
• Update Time: 2025-06-18

2-Fluoro-N,N-dimethylpyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N,N-dimethyl-4-Pyridinamine
• 2-Fluoro-N,N-dimethylpyridin-4-amine
• (2-FLUORO-PYRIDIN-4-YL)-DIMETHYL-AMINE
• AK141581
• 4-Pyridinamine, 2-fluoro-N,N-dimethyl-
• 2-Fluoro-N pound notN-dimethylpyridin-4-amine
• MFCD09031022
• Y10856
• F1908-2680
• AKOS006289585
• DTXSID30479220
• ZIB93780
• CS-0151325
• DS-7292
• 849937-80-0
• SB75420
• SCHEMBL21849250
• A863833

• MDL： MFCD09031022
• Inchi： 1S/C7H9FN2/c1-10(2)6-3-4-9-7(8)5-6/h3-5H,1-2H3
• InChI Key： RQYHAAZITLGHLZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CN=1)N(C)C

Computed Properties

• Exact Mass: 140.07497646g/mol
• Monoisotopic Mass: 140.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 16.1
• XLogP3: 1.4

2-Fluoro-N,N-dimethylpyridin-4-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-Fluoro-N,N-dimethylpyridin-4-amine

Introduction to 2-Fluoro-N,N-dimethylpyridin-4-amine (CAS No. 849937-80-0)

2-Fluoro-N,N-dimethylpyridin-4-amine, identified by the Chemical Abstracts Service Number (CAS No.) 849937-80-0, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a fluorine atom at the 2-position and N,N-dimethylamino group at the 4-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The structure of 2-Fluoro-N,N-dimethylpyridin-4-amine features a six-membered aromatic ring with nitrogen, fluorine, and dimethylamino substituents. This arrangement not only enhances its solubility in both polar and non-polar solvents but also allows for selective interactions with biological targets. The fluorine atom, in particular, is known to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of molecules, which are critical factors in drug design.

In recent years, there has been a surge in research focusing on fluorinated pyridines due to their role as key pharmacophores in numerous approved drugs. For instance, fluorinated pyridines have been incorporated into antiviral, anticancer, and anti-inflammatory agents. The amine functionality in 2-Fluoro-N,N-dimethylpyridin-4-amine provides a site for further derivatization, enabling the synthesis of more complex molecules with tailored biological activities.

One of the most compelling aspects of 2-Fluoro-N,N-dimethylpyridin-4-amine is its potential as an intermediate in the synthesis of bioactive compounds. Researchers have leveraged its structural features to develop novel inhibitors targeting enzymes involved in metabolic pathways. For example, studies have demonstrated its utility in creating potent Janus kinase (JAK) inhibitors, which are being explored for treating autoimmune diseases such as rheumatoid arthritis. The fluorine atom's ability to enhance binding interactions with JAK enzymes has been particularly noteworthy.

Moreover, the N,N-dimethylamino group in 2-Fluoro-N,N-dimethylpyridin-4-amine contributes to its amphiphilic nature, allowing it to interact effectively with both hydrophobic and hydrophilic regions of biological targets. This property is advantageous in designing molecules that require optimal solubility and bioavailability. Recent advancements in computational chemistry have further facilitated the rational design of derivatives based on this scaffold by predicting binding affinities and optimizing pharmacokinetic profiles.

The pharmaceutical industry has shown particular interest in fluorinated pyridine derivatives due to their potential to improve drug efficacy and reduce side effects. 2-Fluoro-N,N-dimethylpyridin-4-amine exemplifies how structural modifications can lead to significant improvements in drug development. Its incorporation into lead compounds has resulted in enhanced metabolic stability, reduced toxicity, and improved pharmacokinetic properties. These attributes are crucial for ensuring that drugs reach their intended targets effectively while minimizing adverse reactions.

Recent clinical trials have highlighted the promise of pyridine-based drugs in treating various diseases. While 2-Fluoro-N,N-dimethylpyridin-4-amine itself may not be directly used as a therapeutic agent, its role as a building block for more complex molecules underscores its importance in drug discovery. Researchers continue to explore its potential applications in oncology, where fluorinated pyridines have shown promise as kinase inhibitors and other targeted therapies.

The synthesis of 2-Fluoro-N,N-dimethylpyridin-4-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it more accessible for industrial applications. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the desired fluorinated pyridine core.

In conclusion,2-Fluoro-N,N-dimethylpyridin-4-amine (CAS No. 849937-80-0) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and potential therapeutic applications. Its role as an intermediate in drug development underscores the importance of fluorinated pyridines in modern medicine. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play an increasingly important role in the discovery and development of novel therapeutics.